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Compound of Interest

Compound Name: 4-Vinylphenol-d4

Cat. No.: B12372730

Essential Safety and Handling Guide for 4-
Vinylphenol-d4

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Vinylphenol-d4 in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure the safe and effective
use of this compound.

Immediate Safety Concerns: 4-Vinylphenol-d4, a deuterated analog of 4-Vinylphenol, should
be handled with the same precautions as its non-deuterated counterpart. Phenolic compounds
are known to be corrosive and can cause severe skin burns and eye damage.[1][2][3] They are
readily absorbed through the skin and can lead to systemic toxicity.[3] A critical hazard of
phenol is its anesthetic effect, which can delay the sensation of a burn.[2] The Safety Data
Sheet (SDS) for 4-Vinylphenol indicates it is suspected of causing genetic defects and of
damaging fertility or the unborn child, and causes damage to organs through prolonged or
repeated exposure.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to prevent any
exposure. The following table summarizes the required PPE for handling 4-Vinylphenol-d4.
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Protection Type

Specific
Recommendations

Rationale

Hand Protection

Double gloving is
recommended. For handling
concentrations >70%, butyl
rubber, Viton, Barrier, or Silver
Shield gloves are advised.
Neoprene gloves (thicker than
0.3 mm) are suitable for short-
term work. Nitrile gloves are
generally not recommended
for prolonged contact with

phenol.

Phenol can rapidly penetrate
standard laboratory gloves.
Robust hand protection is
critical to prevent skin

absorption.

Eye and Face Protection

Chemical splash goggles and
a face shield are required
where there is a potential for

splashing.

To protect against severe eye
damage and potential
blindness from contact with

phenolic compounds.

Skin and Body Protection

Wear a lab coat over long-
sleeved clothing, long pants,
and closed-toe shoes. For
tasks with a higher risk of
splashes, a butyl rubber or
neoprene apron should be

worn.

To prevent skin contact and

absorption of the chemical.

Respiratory Protection

All work with 4-Vinylphenol-d4
should be conducted in a
certified chemical fume hood. If
the exposure limits are
exceeded, a full-face respirator
with an appropriate filter (e.qg.,
type ABEK) should be used.

To minimize the inhalation of

vapors, which can be harmful.

Operational Plan

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, light-protecting container, such as an amber vial, to maintain
isotopic purity.

Store in a cool, dry, and well-ventilated area, away from incompatible materials like strong
oxidizing agents. Refrigeration at 2-8°C is often recommended for long-term stability.

The storage area should be clearly labeled with the appropriate hazard warnings.
. Handling and Experimental Procedures:

All handling of 4-Vinylphenol-d4 must be performed within a certified chemical fume hood to
minimize inhalation exposure.

Before starting any work, ensure that an emergency eyewash station and safety shower are
accessible.

Have a spill kit readily available. For phenol spills, this should include an absorbent material
and appropriate gloves (e.g., SilverShield).

A supply of polyethylene glycol 300 or 400 (PEG-300 or PEG-400) must be available for
immediate first aid treatment of skin exposures.

Use non-sparking tools and take precautions against electrostatic discharge.
Avoid the formation of dust and aerosols.
. Spill Response:
Minor Spill (in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with a suitable absorbent material (e.g.,
vermiculite or commercially available spill pads).
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o Collect the contaminated absorbent material into a sealed, labeled container for
hazardous waste disposal.

o Decontaminate the area with a suitable solvent (e.g., 70% isopropanol or ethanol solution)
and then wash with soap and water.

e Major Spill (outside a fume hood):
o Evacuate the area immediately.
o Alert your institution's emergency response team.
o Prevent the spread of the spill if it is safe to do so.
o Do not attempt to clean up a large spill without proper training and equipment.

First Aid

» Skin Contact: This is a medical emergency. Immediately and rapidly decontaminate the skin.
Remove all contaminated clothing. If the exposure is small, wipe the affected area repeatedly
with a gauze pad soaked in polyethylene glycol (PEG) 300 or 400. If PEG is not available or
the exposure is large, use a drench shower for at least 15 minutes. Seek immediate medical
attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste materials contaminated with 4-Vinylphenol-d4 must be treated as hazardous waste.
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e Solid Waste: Contaminated PPE (gloves, lab coats), absorbent materials from spills, and
empty containers should be collected in a clearly labeled, sealed, and chemically compatible
container.

» Liquid Waste: Unused or waste solutions of 4-Vinylphenol-d4 should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not pour down the
drain.

e Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name ("4-Vinylphenol-d4"), and the specific hazards (e.g., Toxic, Corrosive).

» Disposal: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety office, following all local, state, and federal regulations. The
material may be sent to a licensed chemical destruction plant or disposed of by controlled
incineration with flue gas scrubbing.

Quantitative Data Summary

Property Value Source
Chemical Formula CsH4D4O N/A
Molecular Weight 124.19 g/mol (approx.) N/A
Melting Point 73 °C
Boiling Point ~189°C/372.2 °F @ 760

mmHg
Flash Point >110 °C (>230 °F)
Storage Temperature 2-8°C (refrigerated)

Experimental Workflow and Decision Making
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Safe Handling Workflow for 4-Vinylphenol-d4
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Caption: Workflow for the safe handling of 4-Vinylphenol-d4.
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PPE Selection for 4-Vinylphenol-d4
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Caption: Decision process for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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